Mass spectrometric determination of the dissociation energy of the molecule BO
Transactions of the Faraday Society Pub Date: DOI: 10.1039/TF9686400630
Abstract
The dissociation energy of BO was determined from a study of the reactions B(g)+ LaO(g)= BO(g)+ La(g), B(g)+ UO(g)= BO(g)+ U(g), B(g)+ UO2(g)= BO(g)+ UO(g). The value obtained is D°o(BO)= 191.2±2.3 kcal/mole.
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